4-Methylbenzyl 3-nitro-2-methylbenzoate

• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol
• IUPAC Name: (4-methylphenyl)methyl 2-methyl-3-nitrobenzoate
• InChI: InChI=1S/C16H15NO4/c1-11-6-8-13(9-7-11)10-21-16(18)14-4-3-5-15(12(14)2)17(19)20/h3-9H,10H2,1-2H3
• InChI Key: GXNDBTYFQUVELI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)COC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C

Description

4-Methylbenzyl 3-nitro-2-methylbenzoate is a chemical compound that is widely used in scientific research. It is a yellow to brown crystalline powder that is soluble in organic solvents. This compound is commonly used as a reagent in organic synthesis and as a building block for the preparation of various bioactive molecules.

Mechanism of Action

The mechanism of action of 4-Methylbenzyl 3-nitro-2-methylbenzoate is not well understood. However, it is believed to act as an electrophilic reagent that can undergo various chemical reactions with biological molecules such as proteins, nucleic acids, and lipids. This compound can also act as a fluorescent probe that can be used to detect and visualize biological molecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Methylbenzyl 3-nitro-2-methylbenzoate are not well studied. However, it is known to be a relatively stable compound that does not undergo significant degradation in biological systems. This compound is also relatively non-toxic and does not cause significant cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methylbenzyl 3-nitro-2-methylbenzoate in laboratory experiments is its versatility. This compound can be used as a reagent in a wide range of organic synthesis reactions and can be used to prepare a variety of bioactive molecules. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for research involving 4-Methylbenzyl 3-nitro-2-methylbenzoate. One potential area of research is the development of new methods for the preparation of this compound that are more efficient and cost-effective. Another area of research is the development of new applications for this compound in the field of biological imaging and sensing. Finally, there is a need for more studies on the biochemical and physiological effects of this compound in order to better understand its potential uses in medicine and biotechnology.

Synthesis Methods

The synthesis of 4-Methylbenzyl 3-nitro-2-methylbenzoate involves the reaction of 4-methylbenzyl alcohol with 3-nitro-2-methylbenzoic acid in the presence of a dehydrating agent such as thionyl chloride or phosphorus pentachloride. The reaction proceeds through an esterification process and yields the desired product in good yield.

Scientific Research Applications

4-Methylbenzyl 3-nitro-2-methylbenzoate is commonly used in scientific research as a reagent in organic synthesis. It is used as a building block for the preparation of various bioactive molecules such as anticancer agents, antimicrobial agents, and anti-inflammatory agents. This compound is also used in the preparation of various fluorescent probes and dyes that are used in biological imaging.